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Compound of Interest

Compound Name: 2-Methoxypropanal

Cat. No.: B1605373 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a technical audience and

is based on publicly available data. A complete, legally binding Safety Data Sheet (SDS) from a

direct supplier should always be consulted for the most accurate and up-to-date information

before handling 2-Methoxypropanal.

Introduction
2-Methoxypropanal (CAS No. 6142-38-7) is a chemical intermediate with potential

applications in various fields of chemical synthesis.[1] A thorough understanding of its safety

profile and proper handling procedures is paramount for ensuring the safety of laboratory and

manufacturing personnel. This guide provides a comprehensive overview of the known

hazards, physical and chemical properties, and recommended handling precautions for 2-
Methoxypropanal, compiled from available safety and toxicological data.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of 2-
Methoxypropanal. It is important to note that some of this data may be based on

computational models rather than experimental determination and should be treated as

indicative.
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Property Value Source(s)

CAS Number 6142-38-7 [1][2][3]

Molecular Formula C4H8O2 [1][2]

Molecular Weight 88.11 g/mol [1]

Boiling Point 64.7 °C at 760 mmHg [2]

78-80 °C [3]

Density 0.893 g/cm³ [2]

Vapor Pressure
1.41E-12 mmHg at 25°C

(Calculated)
[2]

Flash Point Data not available

Synonyms
2-Methoxypropionaldehyde,

Propanal, 2-methoxy-
[1]

Hazard Identification and GHS Classification
2-Methoxypropanal is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are

associated with its flammability and its irritant effects on the skin, eyes, and respiratory system.

GHS Hazard Statements:

H225: Highly flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Source: PubChem

Toxicological Information
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Detailed toxicological data for 2-Methoxypropanal is limited in publicly accessible literature.

The following values are sourced from a secondary database, which references an

unpublished report from Shell Chemical Company. Therefore, these values should be

considered with caution.

Test Species Route Value Source(s)

LD50 Mouse Oral 950 mg/kg [4]

LD50 Rat Oral 940 mg/kg [4]

LD50 Rabbit Dermal 800 mg/kg [4]

LCLo Rat Inhalation 1500 ppm/4H [4]

Occupational Exposure Limits (OELs):

No specific Permissible Exposure Limits (PEL) or Threshold Limit Values (TLV) have been

established for 2-Methoxypropanal.

Handling Precautions and Safety Recommendations
Based on the known GHS hazards, the following handling precautions are recommended. A

logical workflow for determining these precautions is illustrated in the diagram below.
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GHS Hazard Identification

Handling Precautions

H225 Highly Flammable Liquid and Vapor

Fire Safety:
- Keep away from ignition sources

- Use non-sparking tools
- Ground/bond equipment

- Use explosion-proof electricals

Requires

H315 Causes Skin Irritation
Personal Protective Equipment (PPE):

- Chemical resistant gloves (e.g., nitrile)
- Safety goggles or face shield

- Flame-retardant lab coat

Requires

First Aid Measures:
- Eye wash station readily available

- Safety shower readily available

Requires

H319 Causes Serious Eye Irritation
Requires

Requires

H335 May Cause Respiratory Irritation

Engineering Controls:
- Work in a well-ventilated area

- Use a chemical fume hood

Requires

Click to download full resolution via product page

Caption: Logical workflow from GHS hazards to handling precautions for 2-Methoxypropanal.

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against

splashes.

Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber). Wear a lab coat to

prevent skin contact.
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Respiratory Protection: If working outside of a fume hood or in an area with inadequate

ventilation, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.

Engineering Controls
Ventilation: Always handle 2-Methoxypropanal in a well-ventilated area. A chemical fume

hood is strongly recommended to minimize inhalation exposure.

Fire Safety: Due to its high flammability, all sources of ignition (open flames, sparks, hot

surfaces) must be eliminated from the work area. Use non-sparking tools and explosion-

proof electrical equipment. Ensure that containers are properly bonded and grounded during

transfer to prevent static discharge.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

Keep away from heat, sparks, and open flames.

Spill and Disposal
In case of a spill, evacuate the area and eliminate all ignition sources.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite) and place it

in a sealed container for disposal.

Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols: A Generalized Approach to
Acute Toxicity Testing
While the specific experimental protocols for the toxicological data cited for 2-
Methoxypropanal are not publicly available, the following diagram illustrates a generalized

workflow for conducting acute toxicity studies (LD50/LC50) for a chemical substance. This

provides a conceptual understanding of how such data is generated.
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Phase 1: Study Design & Preparation

Phase 2: In-Life Phase

Phase 3: Data Analysis & Reporting

Characterize Test Substance
(Purity, Stability)

Select Animal Model
(e.g., Rat, Mouse)

Preliminary Range-Finding Study
to Determine Dose Levels

Administer Single Dose via Route:
- Oral (gavage)

- Dermal (application)
- Inhalation (exposure chamber)

Observe for Clinical Signs of Toxicity
and Mortality for 14 Days

Gross Necropsy of All Animals

Statistical Calculation of
LD50 or LC50 Value

Final Study Report Generation

Click to download full resolution via product page

Caption: Generalized experimental workflow for acute toxicity testing of a chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

